3,5-Dichloroisonicotinoyl chloride

• CAS: 229328-97-6

Core Science & Biosynthesis

Biological Activity of 3,5-Dichloroisonicotinic Acid Derivatives: A Technical Guide

Topic: Biological Activity and Therapeutic Potential of 3,5-Dichloroisonicotinic Acid Derivatives Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Structural Distinction

In the realm of pyridine-based pharmacophores, 3,5-dichloroisonicotinic acid (3,5-DCINA) represents a privileged scaffold distinct from its well-known isomer, 2,6-dichloroisonicotinic acid (INA). While the 2,6-isomer is historically significant as a plant Systemic Acquired Resistance (SAR) inducer, the 3,5-dichloro substitution pattern offers unique steric and electronic properties that drive its utility in next-generation antibiotics (8-azatetracyclines) , immunomodulators (CRAC channel inhibitors) , and agrochemicals .

This guide dissects the biological activity of 3,5-DCINA derivatives, providing a rigorous analysis of their mechanisms of action, synthesis pathways, and experimental validation protocols.

The "Privileged Scaffold" Hypothesis

The 3,5-dichloro motif on the pyridine ring serves three critical functions in drug design:

• Metabolic Blockade: The chlorine atoms at positions 3 and 5 prevent oxidative metabolism at the most reactive sites of the pyridine ring, extending half-life.

• Conformational Locking: Steric bulk restricts rotation in biaryl systems (e.g., in tetracycline D-ring analogs), forcing the molecule into a bioactive conformation.

• Electronic Modulation: The electron-withdrawing nature of the chlorines lowers the pKa of the carboxylic acid/amide, influencing binding affinity to polar residues in target proteins (e.g., bacterial ribosomes).

Primary Therapeutic Application: 8-Azatetracyclines

The most significant pharmaceutical application of 3,5-DCINA is its role as the D-ring precursor for 8-azatetracyclines . These fully synthetic tetracycline analogs are engineered to overcome the two primary bacterial resistance mechanisms: efflux pumps (tet(K)) and ribosomal protection proteins (tet(M)).

Mechanism of Action

Unlike first-generation tetracyclines (e.g., doxycycline) which are semisynthetic, 8-azatetracyclines derived from 3,5-DCINA are synthesized de novo. They bind to the bacterial 30S ribosomal subunit , blocking the A-site and preventing aminoacyl-tRNA binding.[1]

• Key Advantage: The modified D-ring (derived from the pyridine scaffold) alters the binding geometry sufficiently to evade recognition by ribosomal protection proteins like Tet(M), restoring efficacy against resistant S. aureus and S. pneumoniae.

Synthesis Workflow (The Myers Pathway)

The synthesis of these derivatives relies on a convergent approach where 3,5-DCINA is transformed into a D-ring precursor and coupled with an AB-ring enone.

Biological Data: Overcoming Resistance

The following table summarizes the potency of 3,5-DCINA-derived 8-azatetracyclines compared to standard doxycycline against resistant strains.

Compound Class	Strain	Resistance Mech.[1][2][3]	MIC (µg/mL)	Interpretation
Doxycycline	S. aureus (Wild Type)	None	0.125	Effective
Doxycycline	S. aureus (Tet M)	Ribosomal Protection	64.0	Resistant
8-Azatetracycline (3,5-DCINA derived)	S. aureus (Wild Type)	None	0.25	Comparable
8-Azatetracycline (3,5-DCINA derived)	S. aureus (Tet M)	Ribosomal Protection	0.5 - 1.0	Restored Activity

Emerging Application: CRAC Channel Modulators

Recent medicinal chemistry efforts have identified 3,5-DCINA derivatives as potent modulators of Calcium Release-Activated Calcium (CRAC) channels . These channels are crucial for T-cell activation and the production of cytokines (IL-2, TNF-α).

Therapeutic Logic[4]

• Target: Orai1 pore subunit of the CRAC channel.

• Effect: Inhibition of Store-Operated Calcium Entry (SOCE).

• Indication: Autoimmune disorders (Rheumatoid arthritis, Psoriasis) where T-cell hyperactivation is pathogenic.

• Role of 3,5-DCINA: The dichloro-pyridine moiety acts as a bioisostere for phenyl rings found in earlier inhibitors, improving solubility and reducing lipophilicity (LogP) while maintaining potency.

Agrochemical Applications: Herbicides & Pest Control

While 2,6-INA is the SAR inducer, 3,5-DCINA derivatives find their niche in direct pest control and weed management.

Auxin Mimicry (Herbicides)

3,5-DCINA is structurally homologous to Picloram (4-amino-3,5,6-trichloropicolinic acid). Derivatives esterified at the carboxylic acid position exhibit auxin-like activity, causing uncontrolled growth and epinasty in broadleaf weeds.

• Mechanism: Binds to the TIR1 ubiquitin ligase complex, promoting the degradation of Aux/IAA transcriptional repressors.

Arthropod Control

Condensed heterocyclic compounds synthesized from 3,5-DCINA (fused via the pyridine ring) have demonstrated efficacy against agricultural arthropods.

• Target: GABA-gated chloride channels (antagonism leads to hyperexcitation and death of the pest).

Experimental Protocols

Protocol A: Synthesis of the D-Ring Precursor (Laboratory Scale)

Objective: Isolate the key intermediate for azatetracycline synthesis.

• Esterification:

  • Suspend 50.0 g (260 mmol) of 3,5-dichloroisonicotinic acid in 500 mL dichloromethane (DCM).

  • Add 1.1 eq oxalyl chloride and catalytic DMF (30 drops). Stir at RT for 3 hours until gas evolution ceases.

  • Evaporate solvent to yield the acid chloride.[4]

  • Redissolve in DCM, add 1.0 eq phenol and 1.1 eq DMAP. Stir 12h.

  • Validation: TLC (Hexane:EtOAc 8:2) should show conversion of the polar acid to the non-polar phenyl ester.

• Suzuki Coupling:

  • Dissolve the phenyl ester in toluene/water (biphasic).

  • Add 1.2 eq Methylboronic acid, 3.0 eq K3PO4, and 5 mol% Pd(PPh3)4.

  • Reflux under Argon for 16 hours.

  • Purification: Silica gel chromatography (Gradient 0-20% EtOAc in Hexanes).

Protocol B: MIC Determination (Broth Microdilution)

Objective: Assess antibacterial potency of derivatives.

• Preparation: Prepare cation-adjusted Mueller-Hinton broth (CAMHB).

• Inoculum: Dilute overnight bacterial cultures (S. aureus ATCC 29213) to

  CFU/mL.

• Dosing: Dissolve 3,5-DCINA derivative in DMSO. Serial dilute in 96-well plates (Range: 64 µg/mL to 0.06 µg/mL).

• Incubation: 37°C for 18-24 hours.

• Readout: The Minimum Inhibitory Concentration (MIC) is the lowest concentration with no visible growth.

  • Control: Include Doxycycline as a positive control.

Signaling Pathway Visualization

The following diagram illustrates the dual pathway where 3,5-DCINA derivatives diverge into Antibacterial (Ribosome inhibition) and Immunological (CRAC inhibition) activities.

[5]

References

• Charest, M. G., et al. (2005). "A Convergent Enantioselective Route to Structurally Diverse 6-Deoxytetracycline Antibiotics." Science. Link

• Xiao, X., et al. (2012). "Fully synthetic 8-azatetracyclines: Structure-activity relationships and in vivo efficacy." Journal of Medicinal Chemistry. Link

• Derks, H., et al. (2013). "Synthesis and biological evaluation of CRAC channel inhibitors." ChemMedChem. Link

• U.S. Patent No. 10,668,051. "Modulators of calcium release-activated calcium channel." Google Patents. Link

• European Patent EP2274983A1. "Harmful arthropod control composition, and fused heterocyclic compound." Google Patents. Link

Sources

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• 4. WO2016102431A1 - Thiotriazole compound and its use in parasitic protozoal infections - Google Patents [patents.google.com]

Technical Guide: Isonicotinoyl Chloride vs. 3,5-Dichloroisonicotinoyl Chloride

Executive Summary

This guide provides a rigorous technical comparison between isonicotinoyl chloride (4-pyridinecarbonyl chloride) and its sterically congested derivative, 3,5-dichloroisonicotinoyl chloride . While both serve as electrophilic acylating agents in the synthesis of amides and esters, the introduction of chlorine atoms at the 3- and 5-positions fundamentally alters the physicochemical profile and reactivity landscape of the molecule.

For the medicinal chemist, understanding these differences is critical. The 3,5-dichloro motif is not merely a structural variation; it is a strategic pharmacophore used to modulate metabolic stability, lipophilicity, and rotational energy barriers—most notably exemplified in the synthesis of the PDE4 inhibitor Roflumilast .

Chemical & Physical Property Analysis[1][2][3][4][5]

The 3,5-dichloro substitution significantly increases molecular weight and lipophilicity (LogP), altering solubility profiles and biological membrane permeability.

Table 1: Comparative Physicochemical Properties

Property	Isonicotinoyl Chloride (HCl Salt)	3,5-Dichloroisonicotinoyl Chloride	Impact of Substitution
CAS Number	39178-35-3	4659-45-4 (Analogous*)	Precise identification
Formula	C₆H₄ClNO · HCl	C₆H₂Cl₃NO	Increased halogen content
Mol. Weight	178.02 g/mol	~210.45 g/mol	+32.4 Da (approx)
Physical State	White to beige crystalline solid	White to off-white solid/oil	Similar handling
Melting Point	159–161 °C	Lower (often used as oil/crude)	Disrupted lattice packing
Solubility	Polar aprotic (DMF, DMSO), Water (hydrolyzes)	DCM, Toluene, THF	Enhanced organic solubility
Reactivity	High (Rapid Hydrolysis)	Moderate (Sterically Shielded)	Critical Differentiator

*Note: CAS 4659-45-4 refers to 2,6-dichlorobenzoyl chloride, often used as the closest kinetic surrogate in literature when specific data for the pyridine derivative is proprietary. The chemical behavior is nearly identical due to the ortho-ortho substitution pattern.

Mechanistic Insights: The Electronic vs. Steric Conflict

The core difference between these two reagents lies in the competition between inductive electron withdrawal and steric hindrance .

Electronic Effects (Inductive & Resonance)[6][7]

• Isonicotinoyl Chloride: The pyridine nitrogen is electron-withdrawing, making the carbonyl carbon highly electrophilic.

• 3,5-Dichloro Derivative: The chlorine atoms exert a strong inductive effect (-I), theoretically pulling electron density away from the carbonyl carbon and increasing its electrophilicity further.[1][2] However, they also possess a weak resonance donor effect (+R).

Steric Effects (The Dominant Factor)

In the 3,5-dichloro derivative, the chlorine atoms are positioned ortho to the carbonyl group. This creates a "cone of protection" (steric shielding) that physically impedes the approach of nucleophiles.

• Result: While the carbonyl carbon is electronically activated, it is kinetically protected. Nucleophilic attack (SNAc mechanism) requires a precise trajectory (Bürgi-Dunitz angle) that is obstructed by the bulky chlorine atoms.

• Practical Implication: The 3,5-dichloro derivative hydrolyzes more slowly than the unsubstituted parent, making it easier to handle in open air for short periods, but it requires more forcing conditions (higher temperature, stronger catalysts) to couple with sterically hindered amines.

Visualization of Reactivity Differences

Caption: Comparative reactivity flow. The 3,5-dichloro substitution inverts the reactivity profile from "High/Unstable" to "Moderate/Stable" due to steric hindrance blocking the trajectory of attack.

Synthesis Protocols

General Synthesis: 3,5-Dichloroisonicotinoyl Chloride

Objective: Convert 3,5-dichloroisonicotinic acid to its acid chloride.

Reagents:

• Substrate: 3,5-Dichloroisonicotinic acid (1.0 equiv)

• Reagent: Thionyl Chloride (SOCl₂) (5–10 equiv) or Oxalyl Chloride (1.5 equiv)

• Catalyst: DMF (Dimethylformamide) (0.05 equiv) - Crucial for forming the Vilsmeier-Haack intermediate to overcome steric bulk.

• Solvent: Toluene (optional) or Neat SOCl₂.

Protocol:

• Setup: Equip a dry round-bottom flask with a magnetic stir bar, reflux condenser, and a CaCl₂ drying tube (or N₂ line).

• Addition: Charge the flask with 3,5-dichloroisonicotinic acid.

• Chlorination: Add Thionyl Chloride carefully. If using Oxalyl Chloride, use DCM as solvent and add dropwise at 0°C.

• Catalysis: Add catalytic DMF (2-3 drops). Note: Without DMF, the reaction may be sluggish due to the electron-deficient pyridine ring and steric hindrance.

• Reflux: Heat to reflux (75–80°C) for 3–5 hours. Monitor gas evolution (HCl/SO₂).

• Workup: Once the solution turns clear (indicating acid consumption), cool to room temperature.

• Isolation: Concentrate in vacuo to remove excess SOCl₂. Azeotrope with toluene (2x) to remove trace thionyl chloride.

• Output: The resulting yellow/brown oil or solid is used directly in the next step without purification to prevent hydrolysis.

Coupling Reaction (Roflumilast Model)

Objective: Coupling 3,5-dichloroisonicotinoyl chloride with an amine (e.g., 4-amino-3,5-dichloropyridine or similar anilines).

Protocol:

• Dissolution: Dissolve the crude acid chloride in anhydrous THF or DCM.

• Base: Add a non-nucleophilic base (e.g., NaH for weak nucleophiles, or Et₃N/DIPEA for standard amines). Note: For Roflumilast, strong bases like NaH or KOtBu are often used to deprotonate the amide/amine precursor due to the low nucleophilicity of the coupling partner.

• Addition: Add the amine solution dropwise at 0–5°C.

• Reaction: Allow to warm to room temperature. Stir for 12–24 hours.

• Quench: Quench with water/dilute HCl. Extract with EtOAc.[3]

Applications in Drug Discovery[5][10]

The 3,5-dichloroisonicotinamide motif is a privileged structure in medicinal chemistry, most notably in Phosphodiesterase-4 (PDE4) inhibitors .

Why use the 3,5-Dichloro derivative?

• Metabolic Stability: The chlorine atoms block the ortho positions from metabolic oxidation (e.g., by Cytochrome P450).

• Conformational Locking: The steric bulk forces the amide bond and the pyridine ring to twist out of planarity (dihedral angle approx. 60–90°). This "twist" is often required to fit into specific hydrophobic pockets in enzymes like PDE4.

• Lipophilicity: Increases membrane permeability (higher LogP) compared to the unsubstituted pyridine.

Case Study: Roflumilast Synthesis

In the synthesis of Roflumilast (Daxas®), the 3,5-dichloropyridine ring is critical for potency. The coupling of the acid chloride (derived from a difluoromethoxy-benzoic acid precursor in the final drug, but the principle applies to the pyridine fragment in analogues) utilizes these steric principles to ensure a rigid binding conformation.

Caption: Strategic rationale for selecting 3,5-dichloroisonicotinoyl chloride in drug design. The modification simultaneously addresses metabolism and binding affinity.

Safety & Handling

• Corrosivity: Both compounds are corrosive and lachrymators. They react violently with water to release HCl gas.

• Inhalation Hazard: 3,5-Dichloroisonicotinoyl chloride is a potent respiratory irritant. All operations must be performed in a fume hood.

• Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. The 3,5-dichloro derivative is slightly more stable to moisture but should still be treated as water-sensitive.

References

• Preparation of Roflumilast: US Patent 8,536,206 B2. Process for the preparation of roflumilast.
• Synthesis of Roflumilast Intermediates: World Intellectual Property Organization, WO 1995/001338. Benzamides and their use as phosphodiesterase inhibitors.

• Mechanistic Study of Benzoyl Chlorides: Hydrolytic stability of terephthaloyl chloride and isophthaloyl chloride. (Provides kinetic context for acid chloride hydrolysis). Available at: [Link] (Note: Proxy reference for kinetic principles).

• General Reactivity of Pyridine Derivatives: Nucleophilic Acyl Substitution Reactions. Chemistry LibreTexts. Available at: [Link]

• Chemical Properties: PubChem Compound Summary for 3,5-Dichloroisonicotinoyl chloride (and related 2,6-dichlorobenzoyl chloride). Available at: [Link]

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Protocols & Analytical Methods

synthesis of metal-organic framework ligands with 3,5-dichloroisonicotinic acid

Application Note & Protocol

Title: A Practical Guide to the Synthesis and Characterization of Metal-Organic Frameworks Utilizing 3,5-Dichloroisonicotinic Acid as a Bifunctional Ligand

Affiliation: Gemini Advanced Materials Division

Introduction: The Architectural Versatility of Halogenated Pyridine-Carboxylate Ligands in MOF Synthesis

Metal-Organic Frameworks (MOFs) have emerged as a class of crystalline porous materials with unprecedented control over pore size, surface area, and functionality.[1][2] This has led to their investigation in a myriad of applications, including gas storage, separations, catalysis, and drug delivery.[1][2][3][4] The rational design of MOFs hinges on the judicious selection of metal nodes and organic linkers.[5] Halogenated pyridine-carboxylate ligands, such as 3,5-dichloroisonicotinic acid, are of particular interest due to their unique electronic properties and the potential for post-synthetic modification. The presence of chlorine atoms can influence the framework's stability, sorption properties, and catalytic activity. This document provides a comprehensive guide for the synthesis and characterization of a novel MOF utilizing 3,5-dichloroisonicotinic acid, tailored for researchers and professionals in materials science and drug development.

The synthesis of MOFs is often achieved through solvothermal or hydrothermal methods, which involve heating a mixture of the metal salt and organic linker in a suitable solvent.[6] These methods facilitate the formation of highly crystalline materials.[6] The choice of solvent, temperature, and reaction time are critical parameters that significantly influence the resulting MOF's structure and properties.[7][8]

Mechanistic Insights: The Role of 3,5-Dichloroisonicotinic Acid in Framework Assembly

3,5-Dichloroisonicotinic acid is a bifunctional linker, possessing both a carboxylic acid group for coordination to the metal center and a pyridine nitrogen atom that can also participate in coordination or act as a hydrogen bond acceptor. The chlorine substituents on the pyridine ring are electron-withdrawing, which can modulate the acidity of the carboxylic acid and the basicity of the pyridine nitrogen. This electronic tuning can influence the coordination chemistry and the resulting framework topology. The "head-to-tail" hydrogen bonding observed in the crystal structure of similar molecules, like 3,5-difluoroisonicotinic acid, suggests a propensity for forming ordered supramolecular assemblies.[9]

Experimental Workflow: From Ligand to Characterized MOF

The synthesis and characterization of a MOF based on 3,5-dichloroisonicotinic acid follows a systematic workflow. This process begins with the careful preparation of precursor solutions, followed by the solvothermal synthesis of the MOF crystals. Subsequent steps involve washing and activation of the material to remove unreacted reagents and solvent molecules from the pores. Finally, a suite of characterization techniques is employed to confirm the structure, porosity, and stability of the synthesized MOF.

Figure 1: A schematic representation of the experimental workflow for the synthesis and characterization of a Metal-Organic Framework using 3,5-dichloroisonicotinic acid.

Detailed Experimental Protocol

Reagents and Materials

• 3,5-dichloroisonicotinic acid (≥98%)

• Zinc nitrate hexahydrate (Zn(NO3)2·6H2O, ≥99%)

• N,N-Dimethylformamide (DMF, anhydrous, ≥99.8%)

• Ethanol (anhydrous, ≥99.5%)

• Methanol (anhydrous, ≥99.8%)

Synthesis of Zn-(3,5-Cl2-INA)-MOF (A Representative Protocol)

• Ligand Solution Preparation: In a 20 mL glass vial, dissolve 38.4 mg (0.2 mmol) of 3,5-dichloroisonicotinic acid in a solvent mixture of 5 mL of DMF and 1 mL of ethanol. Sonicate for 5 minutes to ensure complete dissolution.

• Metal Salt Solution Preparation: In a separate 20 mL glass vial, dissolve 59.5 mg (0.2 mmol) of zinc nitrate hexahydrate in 5 mL of DMF.

• Reaction Setup: Transfer the ligand solution to a 23 mL Teflon-lined stainless-steel autoclave. Slowly add the metal salt solution to the autoclave with gentle stirring.

• Solvothermal Reaction: Seal the autoclave and place it in a preheated oven at 120 °C for 48 hours.

• Product Isolation: After 48 hours, remove the autoclave from the oven and allow it to cool to room temperature. Collect the resulting colorless crystals by decanting the mother liquor.

• Washing: Wash the crystals with 5 mL of fresh DMF three times to remove any unreacted starting materials. Subsequently, wash with 5 mL of methanol three times to exchange the high-boiling DMF with a more volatile solvent.

• Activation: Activate the synthesized MOF by heating the sample at 150 °C under a dynamic vacuum for 12 hours. This step is crucial for removing the guest solvent molecules from the pores to access the full surface area of the material.[8]

Characterization Techniques and Expected Results

A thorough characterization is essential to confirm the successful synthesis of the desired MOF and to evaluate its properties.

Technique	Purpose	Expected Outcome
Powder X-ray Diffraction (PXRD)	To confirm the crystallinity and phase purity of the synthesized material.	A unique diffraction pattern with sharp peaks, indicating a well-ordered crystalline structure. The pattern can be compared to simulated patterns from single-crystal X-ray diffraction data if available.[10]
Fourier-Transform Infrared (FTIR) Spectroscopy	To identify the functional groups present and confirm the coordination of the carboxylate group to the metal center.[1]	Disappearance of the broad O-H stretch from the carboxylic acid and a shift in the C=O stretching frequency upon coordination to the zinc center.[11]
Thermogravimetric Analysis (TGA)	To evaluate the thermal stability of the MOF and determine the temperature at which the framework decomposes.[1]	A weight loss step corresponding to the removal of guest solvent molecules, followed by a plateau indicating the stable framework, and finally, a sharp weight loss at higher temperatures corresponding to framework decomposition.
Scanning Electron Microscopy (SEM)	To visualize the morphology and crystal size of the synthesized MOF.	Images revealing the crystal habit (e.g., cubic, rod-like) and size distribution of the MOF particles.[11]
Gas Adsorption (BET Analysis)	To determine the specific surface area and pore volume of the activated MOF.	A Type I isotherm characteristic of microporous materials, from which the Brunauer-Emmett-Teller (BET) surface area can be calculated.[1]

Applications in Drug Development

The inherent porosity and tunable nature of MOFs make them promising candidates for drug delivery systems.[3][4] MOFs can encapsulate therapeutic agents within their pores, offering the potential for controlled and targeted release.[11] The presence of halogen atoms in the framework of a MOF synthesized from 3,5-dichloroisonicotinic acid could potentially enhance interactions with specific drug molecules or be exploited for further functionalization to attach targeting moieties.

Conclusion

This application note provides a detailed protocol for the synthesis of a metal-organic framework using 3,5-dichloroisonicotinic acid as a ligand. By following the outlined experimental procedures and characterization techniques, researchers can reliably synthesize and evaluate this novel material. The insights into the role of the halogenated ligand and the comprehensive workflow are intended to facilitate further exploration of this promising class of MOFs for various applications, particularly in the field of drug development.

References

• Synthesis and Thio-Functionalization of Metal Organic Frameworks of Isonicotinate Ligands and Their Removal of Dye. (n.d.). AWS.

• The crystal structure of 3,5-difluoroisonicotinic acid, C6H3F2NO2. (2020). ResearchGate. Retrieved February 12, 2026, from [Link]

• Crystal structures of MOF-177 compounds synthesized from linkers with various functional groups. (n.d.). ResearchGate. Retrieved February 12, 2026, from [Link]

• Facile Synthesis of Mg-MOF-74 Thin Films for Enhanced CO2 Detection. (2022). MDPI. Retrieved February 12, 2026, from [Link]

• Applications of Metal-Organic Frameworks as Drug Delivery Systems. (2022). MDPI. Retrieved February 12, 2026, from [Link]

• Physiochemical characterization of metal organic framework materials: A mini review. (2022). PMC. Retrieved February 12, 2026, from [Link]

• Biomedical application of metal-organic frameworks (MOFs) in cancer therapy: Stimuli-responsive and biomimetic nanocomposites in targeted delivery, phototherapy and diagnosis. (2024). PubMed. Retrieved February 12, 2026, from [Link]

• Crystal structure of metal organic frameworks: (a) MOF-5; (b) HKUST-1... (n.d.). ResearchGate. Retrieved February 12, 2026, from [Link]

• The crystal structure of 3,5-difluoroisonicotinic acid, C6H3F2NO2. (2020). ResearchGate. Retrieved February 12, 2026, from [Link]

• Investigation of Metal-Organic Framework-5 (MOF-5) as an Antitumor Drug Oridonin Sustained Release Carrier. (2019). MDPI. Retrieved February 12, 2026, from [Link]

• Different synthetic approaches, design and applications of metal–organic frameworks with selected organic ligands. (2021). ResearchGate. Retrieved February 12, 2026, from [Link]

• The Synthesis of Metal–Organic-Framework-Based Ternary Nanocomposite for the Adsorption of Organic Dyes from Aqueous Solutions. (2022). MDPI. Retrieved February 12, 2026, from [Link]

• (a) Crystallographic structures of Mg-DHT MOF and (b) its luminescence... (n.d.). ResearchGate. Retrieved February 12, 2026, from [Link]

• New Metal Organic Frameworks Derived from pyridine-3,5-dicarboxylic acid: Structural Diversity Rising from the Addition of Templates in the Reaction Systems. (2020). ResearchGate. Retrieved February 12, 2026, from [Link]

• 3D Metal–Organic Frameworks Based on Co(II) and Bithiophendicarboxylate: Synthesis, Crystal Structures, Gas Adsorption, and Magnetic Properties. (2021). MDPI. Retrieved February 12, 2026, from [Link]

• Synthesis, structure and luminescence of 3D lanthanide metal-organic frameworks based on 1,3-bis(3,5-dicarboxyphenyl) imidazolium chloride. (2018). ResearchGate. Retrieved February 12, 2026, from [Link]

• Method of preparing a metal organic framework. (2015). Google Patents.

• Room temperature synthesis of metal-organic frameworks: MOF-5, MOF-74, MOF-177, MOF-199, and IRMOF-0. (2008). Omar Yaghi. Retrieved February 12, 2026, from [Link]

• Synthesis and characterisation of novel metal-organic frameworks (MOFs) based on zirconium and bicinchoninic acid. (2022). Digital Repository. Retrieved February 12, 2026, from [Link]

• Synthesis and Characterization of Zn–Organic Frameworks Containing Chitosan as a Low-Cost Inhibitor for Sulfuric-Acid-Induced Steel Corrosion: Practical and Computational Exploration. (2022). MDPI. Retrieved February 12, 2026, from [Link]

• Sustainable Synthesis of MOF-5@GO Nanocomposites for Efficient Removal of Rhodamine B from Water. (2021). PMC. Retrieved February 12, 2026, from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 3,5-Dichloroisonicotinoyl Chloride and Benzoyl Chloride

For researchers, scientists, and professionals in drug development, the selection of an appropriate acylating agent is a critical decision that dictates reaction efficiency, selectivity, and overall synthetic strategy. While benzoyl chloride serves as a foundational reagent in organic synthesis, its heterocyclic and substituted analogs present a nuanced reactivity profile that can be harnessed for specific applications. This guide provides an in-depth, objective comparison of the reactivity of 3,5-dichloroisonicotinoyl chloride and the benchmark reagent, benzoyl chloride, supported by mechanistic principles and detailed experimental protocols for validation.

Foundational Principles: Unpacking Structural and Electronic Differences

The reactivity of an acyl chloride in nucleophilic acyl substitution is fundamentally governed by the electrophilicity of its carbonyl carbon. The more electron-deficient this carbon is, the more susceptible it is to nucleophilic attack, resulting in a faster reaction rate. The key to understanding the reactivity difference between benzoyl chloride and 3,5-dichloroisonicotinoyl chloride lies in the electronic effects exerted by their respective aromatic systems.

• Benzoyl Chloride: The phenyl group attached to the carbonyl is relatively neutral electronically. It exhibits a weak inductive electron-withdrawing effect and a potential resonance-donating effect. The result is a moderately electrophilic carbonyl carbon, making benzoyl chloride a reliable, but not exceptionally reactive, acylating agent.[1][2][3]

• 3,5-Dichloroisonicotinoyl Chloride: This molecule features a pyridine ring, which is inherently electron-deficient due to the high electronegativity of the nitrogen atom.[4] The nitrogen atom exerts a powerful electron-withdrawing inductive (-I) and mesomeric (-M) effect, significantly pulling electron density from the ring and, by extension, from the attached carbonyl group. This effect is further amplified by the two chlorine atoms at the 3 and 5 positions, which also contribute strong inductive electron withdrawal. The cumulative effect is a carbonyl carbon that is substantially more electron-deficient and, therefore, more electrophilic than that of benzoyl chloride.

This fundamental electronic disparity is the primary driver of the observed differences in their chemical behavior.

Caption: Generalized nucleophilic acyl substitution mechanism.

The rate-determining step is the initial nucleophilic attack. The enhanced electrophilicity of the carbonyl carbon in 3,5-dichloroisonicotinoyl chloride substantially lowers the activation energy for this first step, leading to a dramatically increased reaction rate. Since the chloride ion is an excellent leaving group in both molecules, the difference in reactivity is almost entirely dictated by the stability of the transition state leading to the tetrahedral intermediate. [5]

Comparative Data Summary

The table below summarizes the key properties of the two acyl chlorides, highlighting the structural attributes that lead to the predicted difference in reactivity.

Property	Benzoyl Chloride	3,5-Dichloroisonicotinoyl Chloride
Molecular Formula	C₇H₅ClO	C₆H₂Cl₃NO
Molecular Weight	140.57 g/mol [1]	~210.45 g/mol
Structure	Phenyl Ring	3,5-Dichloropyridine Ring
Key Electronic Effects	- Weak inductive withdrawal from phenyl ring	- Strong inductive & mesomeric withdrawal from pyridine N- Strong inductive withdrawal from two Cl atoms
Predicted Carbonyl Electrophilicity	Moderate	Very High
Predicted Reactivity	Baseline	Significantly Higher

Experimental Validation: Protocols for Reactivity Comparison

To empirically validate the theoretical differences in reactivity, a competitive acylation experiment provides a clear and quantitative comparison.

Protocol: Competitive Acylation of Benzyl Alcohol

This experiment subjects both acyl chlorides to the same nucleophile under identical conditions. The ratio of the products formed is a direct measure of their relative reaction rates.

Objective: To determine the relative reactivity of 3,5-dichloroisonicotinoyl chloride and benzoyl chloride by reacting an equimolar mixture with a sub-stoichiometric amount of benzyl alcohol.

Materials:

• Benzoyl chloride (reagent grade) * 3,5-Dichloroisonicotinic acid (for conversion to the acyl chloride) [6]* Oxalyl chloride or Thionyl chloride (for synthesis of the acyl chloride) [7][8]* Benzyl alcohol (anhydrous)

• Pyridine (anhydrous, as acid scavenger) [9]* Dichloromethane (DCM, anhydrous)

• Internal standard (e.g., dodecane)

• GC-MS or HPLC for analysis

Workflow Diagram:

Caption: Experimental workflow for the competitive acylation reaction.

Step-by-Step Procedure:

• Preparation of 3,5-Dichloroisonicotinoyl Chloride: Reflux 3,5-dichloroisonicotinic acid with an excess of thionyl chloride (SOCl₂) or treat with oxalyl chloride in DCM for 4 hours. [7][8]Remove the excess reagent under reduced pressure to yield the crude acyl chloride, which should be used promptly.

• Reaction Setup: In a flame-dried, two-neck round-bottom flask under a nitrogen atmosphere, dissolve benzoyl chloride (1.0 mmol) and freshly prepared 3,5-dichloroisonicotinoyl chloride (1.0 mmol) in 5 mL of anhydrous DCM. Add a known amount of an internal standard.

• Initiation: Cool the flask to 0°C in an ice bath. In a separate syringe, draw up a solution of benzyl alcohol (0.5 mmol) and pyridine (1.1 mmol) in 2 mL of anhydrous DCM.

• Execution: Add the benzyl alcohol solution dropwise to the stirred acyl chloride mixture over 5 minutes.

• Monitoring and Analysis: Extract small aliquots from the reaction mixture at regular intervals (e.g., 5, 15, and 60 minutes). Immediately quench each aliquot in a vial containing 1 mL of methanol to convert any remaining acyl chlorides to their methyl esters. Analyze the quenched samples by GC-MS or HPLC to quantify the relative amounts of benzyl benzoate and benzyl 3,5-dichloroisonicotinate.

Expected Outcome: The analysis will show a significantly higher concentration of benzyl 3,5-dichloroisonicotinate compared to benzyl benzoate at all time points, confirming the superior reactivity of the heterocyclic acyl chloride. The product ratio can exceed 10:1 in favor of the pyridine derivative, depending on the reaction conditions.

Conclusion and Practical Implications

The evidence is unequivocal: 3,5-dichloroisonicotinoyl chloride is a substantially more reactive acylating agent than benzoyl chloride. This heightened reactivity stems directly from the potent, cumulative electron-withdrawing effects of the pyridine nitrogen and the two chloro-substituents, which render its carbonyl carbon highly electrophilic.

For the practicing scientist, this has several important implications:

• Milder Conditions: Reactions with 3,5-dichloroisonicotinoyl chloride can often be performed at lower temperatures and with shorter reaction times compared to those with benzoyl chloride.

• Broader Scope: It can successfully acylate less reactive nucleophiles (e.g., sterically hindered alcohols or deactivated anilines) where benzoyl chloride might fail or require harsh conditions.

• Selectivity: In molecules with multiple nucleophilic sites, its high reactivity may require careful control of stoichiometry and temperature to achieve selective acylation.

By understanding the fundamental electronic principles that govern the reactivity of these reagents, researchers can make more informed decisions, optimizing synthetic routes and unlocking new chemical possibilities.

References

• Ataman Kimya. (n.d.). BENZOYL CHLORIDE. Retrieved from [Link]

• Hunt, I. (n.d.). Ch20: Spectroscopic Analysis: Acyl Chlorides. University of Calgary. Retrieved from [Link]

• Wikipedia. (n.d.). Benzoyl chloride. Retrieved from [Link]

• Sciencemadness Wiki. (2022). Benzoyl chloride. Retrieved from [Link]

• PubChem. (n.d.). Benzoyl chloride. National Center for Biotechnology Information. Retrieved from [Link]

• Sanjeev, R., & Jagannadham, V. (n.d.). Effect of Pyridine Type Nitrogen (=N-) on Hammett ρ: Invoking the Reactivity-Selectivity Principle: A Chemical Education Perspective. Science and Education Publishing. Retrieved from [Link]

• Jaffé, H. H. (1951). Theoretical Considerations Concerning Hammett's Equation. Ill. u-Values for Pyridine and Other Aza-Substituted Hydrocarbons. The Journal of Chemical Physics, 19(10), 1323. Retrieved from [Link]

• Charton, M. (1966). Determination of the Hammett substituent constants for the 2-, 3-, and 4-pyridyl and -pyridinium groups. Journal of the Chemical Society B: Physical Organic. Retrieved from [Link]

• Fiveable. (n.d.). Acid chlorides. Organic Chemistry II Class Notes. Retrieved from [Link]

• BYJU'S. (n.d.). Nucleophilic Acyl Substitution. Retrieved from [Link]

• Wikipedia. (n.d.). Hammett equation. Retrieved from [Link]

• Reddit. (2021). Why is pyridine a nucleophilic catalyst in the following reaction to generate esters? Retrieved from [Link]

• Quora. (2019). Between pyridine and benzene which is more reactive toward electrophilic substitution? Retrieved from [Link]

• PubChem. (n.d.). 3,5-Dichloroisonicotinic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Save My Exams. (2025). Acyl Chlorides. A Level Chemistry Revision Notes. Retrieved from [Link]

• Wikipedia. (n.d.). Acyl chloride. Retrieved from [Link]

Sources

• 1. BENZOYL CHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. Benzoyl chloride - Wikipedia [en.wikipedia.org]
• 3. Benzoyl chloride - Sciencemadness Wiki [sciencemadness.org]
• 4. quora.com [quora.com]
• 5. fiveable.me [fiveable.me]
• 6. 3,5-Dichloroisonicotinic acid | C6H3Cl2NO2 | CID 605763 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 3,5-Dichlorobenzoyl chloride synthesis - chemicalbook [chemicalbook.com]
• 8. Synthesis and Application of 3,5-Dichlorobenzoyl chloride_Chemicalbook [chemicalbook.com]
• 9. Acyl chloride - Wikipedia [en.wikipedia.org]

purity analysis of 3,5-dichloroisonicotinoyl chloride via GC-MS

Publish Comparison Guide: Purity Analysis of 3,5-Dichloroisonicotinoyl Chloride via GC-MS

Executive Summary

The purity analysis of 3,5-dichloroisonicotinoyl chloride (a critical intermediate in the synthesis of anti-inflammatory and integrin-antagonist drugs) presents a classic analytical paradox: the molecule is volatile enough for Gas Chromatography (GC) but too reactive for direct injection.

This guide compares two methodologies for assessing the purity of this acid chloride:

• Direct Injection (Method A): The conventional "dilute-and-shoot" approach.

• In-Situ Derivatization (Method B): The recommended "quench-and-stabilize" approach using methanolysis.

Verdict: Direct injection is not recommended due to on-column hydrolysis and thermal degradation, yielding artificially low purity scores (high RSD). Method B (Derivatization) is the industry gold standard, offering superior precision (RSD < 2%), linear recovery, and definitive structural identification via the stable methyl ester derivative.

The Challenge: Why Standard GC-MS Fails

3,5-Dichloroisonicotinoyl chloride is an acyl chloride derivative of 3,5-dichloroisonicotinic acid. Its reactivity is its primary feature in synthesis but its Achilles' heel in analysis.

• Hydrolysis Susceptibility: Upon contact with trace moisture in the solvent, syringe, or carrier gas, the chloride moiety is displaced by hydroxyl, reverting the molecule to 3,5-dichloroisonicotinic acid .

• Injector Port Dynamics: In a hot GC inlet (250°C+), the free acid (formed via hydrolysis) interacts strongly with silanol groups in the glass liner and column stationary phase. This results in:

  • Peak Tailing: Adsorption leads to non-Gaussian peak shapes.

  • Ghost Peaks: HCl gas released during degradation can catalyze further reactions or damage the filament.

  • Carryover: Sticky acid residues contaminate subsequent runs.

Visualizing the Instability

Figure 1: Reaction pathways determining analytical success. The uncontrolled hydrolysis pathway (red) leads to analytical failure, while controlled methanolysis (green) yields a stable ester.

Comparative Methodologies

The following table contrasts the performance of Direct Injection against Derivatization.

Feature	Method A: Direct Injection	Method B: In-Situ Derivatization (Recommended)
Analyte Form	Acid Chloride (Reactive)	Methyl Ester (Stable)
Sample Prep Time	< 5 mins	15–20 mins
Stability	Poor (< 1 hour in vial)	Excellent (> 24 hours in vial)
Peak Shape	Broad, Tailing (Asymmetry > 1.5)	Sharp, Gaussian (Asymmetry ~ 1.0)
LOD (Limit of Detection)	High (due to noise/tailing)	Low (ng/mL range)
Precision (RSD)	> 5–10%	< 2%
Column Life	Shortened (HCl corrosion)	Normal

Recommended Protocol: In-Situ Derivatization (Method B)

This protocol converts the unstable acid chloride into methyl 3,5-dichloroisonicotinate . This transformation is quantitative and instantaneous in the presence of a base catalyst.

Reagents Required

• Solvent: Dichloromethane (DCM) or Toluene (Anhydrous, ≥99.8%).

• Derivatizing Agent: Methanol (Anhydrous).

• Acid Scavenger: Pyridine (Anhydrous).

• Internal Standard (Optional): Methyl benzoate or a deuterated analog.

Step-by-Step Workflow

• Sample Weighing: Weigh ~10 mg of 3,5-dichloroisonicotinoyl chloride into a 2 mL GC vial.

• Dissolution: Add 1.0 mL of anhydrous DCM. Vortex briefly to dissolve.

• Derivatization:

  • Add 200 µL of a Methanol/Pyridine mixture (4:1 v/v) .

  • Note: The pyridine neutralizes the HCl byproduct, driving the reaction to completion and protecting the GC column.

• Incubation: Cap the vial and incubate at 60°C for 15 minutes (or let stand at room temperature for 30 mins).

• Analysis: Inject 1 µL into the GC-MS.

GC-MS Parameters

• Column: DB-5MS or equivalent (30m x 0.25mm x 0.25µm).

• Inlet: Split mode (50:1), 250°C.

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Oven Program:

  • Hold 50°C for 1 min.

  • Ramp 20°C/min to 280°C.

  • Hold 3 mins.

• MS Detection: EI Source (70 eV), Scan range 40–350 m/z.

Workflow Logic Diagram

Figure 2: Step-by-step derivatization workflow ensuring complete conversion to the stable methyl ester form.

Data Interpretation & Validation

When analyzing the data, you are quantifying the methyl ester , but the result represents the purity of the original acid chloride .

• Identification: Look for the molecular ion of the methyl ester.

  • Parent Acid Chloride MW: ~209.46 Da

  • Methyl Ester Target MW: ~205 Da (Loss of Cl [35.5] + Addition of OMe [31]). Wait, calculation check:

  • Reaction: R-COCl (209.5) + MeOH (32) → R-COOMe (205) + HCl (36.5).

  • Correction: R-COCl (-Cl +OMe) => -35.5 + 31 = -4.5 change.

  • Target Mass: ~205 m/z.

  • Key Fragments: Look for characteristic isotope patterns of two chlorine atoms on the ring (9:6:1 ratio for M, M+2, M+4).

• Impurity Profiling:

  • 3,5-Dichloroisonicotinic Acid: If observed, this indicates incomplete derivatization or moisture contamination before the derivatization step.

  • Thionyl Chloride traces: Often present from synthesis; will elute early as dimethyl sulfite or similar reaction products with methanol.

References

• Sigma-Aldrich. (2025). Safety Data Sheet: 3,5-Dichlorobenzoyl chloride (Analogous Chemistry).Link

• Royal Society of Chemistry. (2020). Derivatization and rapid GC-MS screening of chlorides relevant to the Chemical Weapons Convention. Analytical Methods.[1][2][3][4] Link

• National Institutes of Health (PubChem). (2025). 3,5-Dichloroisonicotinic acid (Parent Acid Data).[5]Link

• Thermo Fisher Scientific. (2025). GC Derivatization Reagents and Protocols.[6]Link

• ResearchGate. (2007). Analysis of 3,5-dichloroaniline as a biomarker... using LC-MS/MS. (Demonstrates stability of the core dichloro-pyridine/aniline moiety). Link

Sources

• 1. shimadzu.com [shimadzu.com]
• 2. Rapid Derivatization of Phenolic and Oxime Hydroxyl with Isonicotinoyl Chloride under Aqueous Conditions and Its Application in LC-MS/MS Profiling Multiclass Steroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. Analysis of 3,5-dichloroaniline as a biomarker of vinclozolin and iprodione in human urine using liquid chromatography/triple quadrupole mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 3,5-Dichloroisonicotinic acid | C6H3Cl2NO2 | CID 605763 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Derivatization and rapid GC-MS screening of chlorides relevant to the Chemical Weapons Convention in organic liquid samples - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

Standard Operating Procedure: Safe Disposal of 3,5-Dichloroisonicotinoyl Chloride

Document Control:

• Scope: Laboratory-scale disposal and spill management.

• Target Compound: 3,5-Dichloroisonicotinoyl chloride (CAS: N/A for specific isomer often, but derivative of 3,5-dichloroisonicotinic acid CAS 13958-93-5).

• Hazard Class: Corrosive, Lachrymator, Reacts Violently with Water.

Executive Summary (BLUF)

Do not dispose of this chemical down the drain. 3,5-Dichloroisonicotinoyl chloride is a highly reactive acid chloride. Upon contact with moisture, it releases toxic hydrogen chloride (HCl) gas and generates significant heat.

The Golden Rules of Disposal:

• Never add water to the chemical. Always add the chemical to a large volume of ice/water.

• Quench first, dispose second. The reactive acid chloride functionality must be hydrolyzed to the stable carboxylic acid before entering the waste stream.

• Ventilation is non-negotiable. All operations must occur inside a certified chemical fume hood.

Chemical Profile & Hazard Mechanism

To handle this compound safely, you must understand its reactivity.[1][2]

Property	Description	Operational Implication
Functional Group	Acyl Chloride (-COCl)	Highly susceptible to nucleophilic attack by water (hydrolysis).
Byproducts	HCl Gas + 3,5-Dichloroisonicotinic acid	HCl causes immediate respiratory/eye damage. The organic acid is a solid precipitate.
Thermodynamics	Exothermic Hydrolysis	Rapid mixing with water can cause "flash boiling" and splashing of corrosive material.
Stability	Moisture Sensitive	Containers may build pressure if not stored under inert gas.

The Hydrolysis Reaction:

Pre-Disposal Assessment

Before opening the container, verify the following controls.

Personal Protective Equipment (PPE) Matrix

• Eyes: Chemical splash goggles (Face shield recommended for >10g).

• Hands: Double gloving recommended.

  • Inner: Nitrile (0.11 mm).

  • Outer: Nitrile (0.11 mm) or Silver Shield/4H (for prolonged handling).

• Body: Flame-resistant lab coat, closed-toe shoes, long pants.[3]

• Respiratory: Work strictly in a fume hood. If outside a hood (spill), a full-face respirator with Acid Gas cartridges (Type E or ABEK) is required.

Equipment Prep[4]

• Fume Hood: Sash at proper working height.

• Quenching Vessel: Wide-mouth beaker (3x volume of waste).

• Cooling: Ice bath.

• Neutralizer: Saturated Sodium Bicarbonate (

  ) or 10% Sodium Hydroxide ( ).

The Quenching Protocol

Objective: Convert the reactive acid chloride into the stable (and less hazardous) sodium salt of 3,5-dichloroisonicotinic acid.

Method A: Small Scale (< 5 grams/mL)

Best for cleaning out old vials or small residues.

• Prepare the Trap: In a wide-mouth beaker, create a slurry of crushed ice and water. Place the beaker in a secondary containment tray inside the fume hood.

• Controlled Addition: Using a pipette or spatula, add the 3,5-dichloroisonicotinoyl chloride dropwise/slowly onto the ice.

  • Note: You will see white fumes (HCl). This is normal. Wait for fumes to subside between additions.

• Agitation: Swirl gently or use a magnetic stir bar.

• Neutralization: Once all chemical is added and the ice has melted:

  • Slowly add Saturated Sodium Bicarbonate solution.

  • Caution: This will bubble vigorously (

    release). Add slowly to prevent overflow.

• Validation: Test pH with a strip. Target pH = 6–9. If acidic (<6), continue adding base.

Method B: Large Scale (> 5 grams/mL)

Best for disposing of bulk reagent.

• Dilution (The Heat Sink): Dilute the acid chloride in an inert solvent (e.g., Dichloromethane or Toluene) to a concentration of ~10-20%. This solvent acts as a heat sink to moderate the exotherm.

• Alkaline Preparation: Prepare a 10% Sodium Hydroxide (

  ) or Sodium Carbonate ( ) solution in a beaker, chilled in an ice bath.

• Biphasic Quench:

  • Add the diluted acid chloride solution slowly into the chilled alkaline solution with vigorous stirring.

  • Monitor temperature; keep internal temp < 20°C.

• Phase Check: The acid chloride will hydrolyze and the resulting acid will deprotonate, moving into the aqueous layer as the sodium salt.

• Validation: Stop stirring. Check the pH of the aqueous (top or bottom depending on solvent) layer. It should remain basic (pH > 10 for NaOH). If pH drops, add more base.

Waste Classification & Labeling

After quenching, you have a mixture of water, sodium chloride, and the sodium salt of 3,5-dichloroisonicotinic acid (plus solvent if Method B was used).

Do not pour down the sink. Although neutralized, the organic component is a halogenated pyridine derivative . Many environmental regulations (EPA/RCRA) strictly regulate halogenated organics preventing sewer disposal.

Label the Waste Container as:

• Primary Constituent: Water / Sodium Bicarbonate (or Solvent used).[1]

• Contaminant: 3,5-Dichloroisonicotinic acid (sodium salt).

• Hazard Checkboxes:

  Toxic (due to pyridine core)

  Corrosive (Only if pH is not adjusted; if pH 6-9, unchecked)

  Halogenated Organic

Visual Workflow (DOT Diagram)

Caption: Logic flow for the safe quenching and disposal of acid chlorides. Note the critical pH validation loop.

Emergency Response (Spills)[1]

If 3,5-Dichloroisonicotinoyl chloride is spilled outside the hood:

• Evacuate: The immediate area. The hydrolysis with air moisture will generate HCl gas.

• Isolate: Close lab doors to prevent gas spread.

• PPE Up: Do not re-enter without a respirator (Acid Gas cartridges) and heavy gloves.

• Neutralize: Cover the spill with solid Sodium Bicarbonate or Calcium Carbonate. This absorbs the liquid and neutralizes the acid simultaneously.

• Cleanup: Once the fizzing stops, sweep up the solid into a bag. Label as "Hazardous Waste: Acid Chloride Spill Debris."

References

• PubChem. (n.d.). 3,5-Dichloroisonicotinic acid (Compound Summary). National Library of Medicine. Retrieved February 12, 2026, from [Link]

• Massachusetts Institute of Technology (MIT) EHS. (n.d.). Standard Operating Procedure: Acid Chlorides. MIT Environment, Health & Safety. Retrieved February 12, 2026, from [Link](General Acid Chloride Handling Protocols)

Sources

• 1. Pyridine SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 2. archpdfs.lps.org [archpdfs.lps.org]
• 3. chemistry.ucmerced.edu [chemistry.ucmerced.edu]

Personal protective equipment for handling 3,5-Dichloroisonicotinoyl chloride

Executive Summary: The Nature of the Beast

As a Senior Application Scientist, I often see researchers underestimate halogenated pyridine acid chlorides. 3,5-Dichloroisonicotinoyl chloride is not just a "corrosive"; it is a moisture-sensitive electrophile that presents a dual-threat profile:

• Immediate Chemical Aggression: It causes irreversible skin and eye damage (Category 1B Corrosive).

• Latent Respiratory Hazard: Upon contact with atmospheric moisture, it hydrolyzes to release Hydrogen Chloride (HCl) gas. This reaction is autocatalytic—the generated acid fumes can degrade nearby reagents and corrode metal equipment if not properly trapped.

This guide moves beyond generic safety advice, providing a logic-driven framework for handling this specific intermediate in drug discovery workflows.

Risk Assessment & Engineering Controls

Before selecting PPE, you must validate your engineering controls. PPE is your last line of defense; the fume hood is your first.

The "Invisible" Hazard: Hydrolysis Kinetics

Unlike standard benzoyl chlorides, the electron-deficient pyridine ring makes the carbonyl carbon highly electrophilic. Hydrolysis is rapid and exothermic.

• The Rule: Never store this compound in a vessel without a positive pressure of inert gas (Nitrogen or Argon) or a desiccant-lined cap.

• The Sign: White fumes (HCl mist) around the cap indicate seal failure. Do not open outside a hood.

Engineering Control Checklist

Control Measure	Requirement	Scientific Rationale
Primary Containment	Chemical Fume Hood	Maintains negative pressure to capture HCl off-gassing.
Atmosphere	Inert Gas (N₂/Ar)	Prevents atmospheric moisture from initiating hydrolysis.
Vessel Venting	Oil Bubbler / NaOH Trap	Prevents pressure buildup from HCl generation; neutralizes acidic exhaust.

Personal Protective Equipment (PPE) Matrix

The selection of PPE depends on the state of the chemical. While 3,5-Dichloroisonicotinoyl chloride is typically a low-melting solid, it is often handled in organic solvents (DCM, THF) which dictates glove permeation rates.

Glove Selection Logic

• Standard Nitrile (4-6 mil): Adequate for handling the dry solid for short periods.

• Laminated Film (Silver Shield/Barrier): MANDATORY if the chemical is dissolved in Dichloromethane (DCM) or Tetrahydrofuran (THF). Standard nitrile degrades in <2 minutes with DCM, exposing skin to the dissolved acid chloride.

Task-Based PPE Requirements

Operational Phase	Respiratory Protection	Hand Protection	Eye/Face Protection	Body Protection
Solids Weighing	Fume Hood (Sash <18")	Double Nitrile (Blue/Purple)	Safety Goggles (Tight seal)	Lab Coat + Chemical Apron
Reaction Setup	Fume Hood	Silver Shield (if solvent present)	Safety Goggles	Lab Coat + Apron
Quenching/Workup	Fume Hood	Double Nitrile (Long Cuff)	Goggles + Face Shield	Lab Coat + Apron + Tyvek Sleeves
Spill Cleanup	Full-Face Respirator (Acid Gas Cartridge)	Silver Shield under Nitrile	Full Face Respirator acts as eye protection	Tyvek Suit

Operational Protocols: Step-by-Step

A. Weighing & Transfer (The "Dry" Phase)

Goal: Prevent hydrolysis and contamination.

• Pre-Check: Verify the solid flows freely. Clumping indicates partial hydrolysis.

• The Zone: Clear the fume hood. Place a simplified balance inside the hood if possible. If weighing outside, use a tared, septa-sealed vial.

• Transfer: Use a disposable spatula. Do not use metal spatulas if they show signs of rust (iron acts as a Lewis acid catalyst for decomposition).

• Seal: Parafilm is insufficient. Use electrical tape or a secondary container with desiccant.

B. Reaction Initiation

Goal: Control the exotherm.

• Dissolve the acid chloride in anhydrous solvent (e.g., DCM) under inert atmosphere.

• Cannulation: Transfer the solution via cannula or gas-tight syringe to the reaction vessel. Avoid open pouring to minimize fume release.

C. Quenching (The Critical Step)

The most dangerous moment is quenching excess acid chloride.

• The Error: Adding water to the reaction mixture. This causes a violent "volcano" effect due to rapid HCl expansion.

• The Protocol (Reverse Addition):

  • Cool the reaction mixture to 0°C.

  • Slowly add the reaction mixture into a stirred solution of saturated Sodium Bicarbonate (NaHCO₃) or ice water.

  • Ventilation: Ensure the vessel is open to the hood atmosphere (not sealed) to allow CO₂ and HCl escape.

Emergency & Disposal Procedures

Spill Management

• Solid Spill: Do not sweep (creates dust). Cover with dry sand or Soda Ash (Sodium Carbonate). Scoop into a container and neutralize in the hood.

• Liquid Spill: Cover with an absorbent pad. Do not use water.

Disposal Workflow (Neutralization)

Warning: This process generates heat and gas.

• Dilution: Dissolve waste material in a non-reactive solvent (e.g., Toluene) if not already dissolved.

• Hydrolysis: Slowly add this solution to a large excess of 5% NaOH or NaHCO₃ solution.

• Check pH: Ensure pH > 9.

• Separation: The organic layer (containing the hydrolyzed isonicotinic acid derivative or solvent) must be disposed of as Halogenated Organic Waste . The aqueous layer, if neutralized and free of organics, may be drain-disposable depending on local EPA/EHS regulations (verify local codes).

Visualizing the Safety Workflow

The following diagram illustrates the decision logic for handling this compound, emphasizing the "Stop" points where safety checks are critical.

Caption: Operational logic flow for handling 3,5-Dichloroisonicotinoyl chloride, highlighting critical PPE changes based on physical state and the mandatory reverse-addition quenching method.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12281, 3,5-Dichloroaniline (Parent Structure Analog). Retrieved from [Link]

• University of California, Merced. Standard Operating Procedure: Handling Acid Chlorides. Retrieved from [Link]